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Compound of Interest

Compound Name: a-Bag Cell Peptide (1-8)

Cat. No.: B12398168 Get Quote

Essential Safety and Handling Guide for a-Bag
Cell Peptide (1-8)
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling a-Bag Cell Peptide (1-8). The following procedures

for handling, storage, and disposal are based on established best practices for laboratory

chemicals of unknown toxicity and information from the safety data sheet for the closely related

a-Bag Cell Peptide (1-7).

Chemical Identifier:

Product Name: a-Bag Cell Peptide (1-8)

CAS Number: 87549-53-9[1][2]

Molecular Formula: C47H72N14O11[2]

Immediate Safety and Personal Protective
Equipment (PPE)
While a specific hazard classification is not available for a-Bag Cell Peptide (1-8), it should be

handled with care as a substance with unknown toxicological properties. The following personal

protective equipment is mandatory to prevent accidental exposure.
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Recommended Personal Protective Equipment:

PPE Category Item Specifications & Use

Eye Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields to

protect against splashes and

airborne particles.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Gloves must

be inspected before use and

changed immediately if

contaminated. Wash hands

thoroughly after handling.

Body Protection Lab Coat

A standard laboratory coat

should be worn at all times to

protect skin and clothing from

potential spills.

Respiratory Protection Full-face Respirator

Recommended when handling

the lyophilized powder, which

can easily become airborne, or

if irritation is experienced.

Work in a well-ventilated area,

preferably a fume hood.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is essential for personnel safety and to maintain the

integrity of the peptide.

Step-by-Step Handling Procedure:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure the

designated work area, such as a chemical fume hood or a specific benchtop, is clean and

uncluttered.
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Donning PPE: Put on all required personal protective equipment, including a lab coat, safety

goggles, and chemical-resistant gloves.

Handling Lyophilized Powder:

Perform all manipulations of the lyophilized powder within a chemical fume hood or a

biosafety cabinet to prevent inhalation of airborne particles.[3]

Use spark-proof tools and avoid creating dust.

Reconstitution:

Slowly add the desired solvent to the vial containing the peptide.

Cap the vial securely and mix by gentle swirling or inversion. Avoid vigorous shaking.

Storage:

Lyophilized Peptide: Store the container tightly closed in a dry, cool, and well-ventilated

place. For long-term storage, -20°C is recommended.

Reconstituted Peptide: For short-term storage, refrigerate at 2-8°C. For longer-term

storage, it is best to create aliquots to avoid repeated freeze-thaw cycles and store at

-20°C or below.[4]

Labeling: Clearly label all primary and secondary containers with the peptide name,

concentration, preparation date, and any relevant hazard warnings.

Clean-up: After handling is complete, decontaminate all surfaces and equipment with an

appropriate cleaning agent. Dispose of all contaminated materials according to the disposal

plan.

Disposal Plan
Proper disposal of a-Bag Cell Peptide (1-8) and associated waste is critical to prevent

environmental contamination and ensure laboratory safety. All peptide waste should be treated

as chemical waste.[5]
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Liquid Waste: Collect all solutions containing the peptide in a designated, sealed, and clearly

labeled chemical waste container.

Solid Waste:

Contaminated disposables (e.g., pipette tips, vials, gloves) should be placed in a

designated, leak-proof container labeled as chemical or biohazardous waste, in

accordance with your institution's guidelines.[5]

Empty peptide containers should be thoroughly rinsed with an appropriate solvent. The

rinsate must be collected as chemical waste.

Disposal Method: Do not pour any peptide-containing solutions down the drain.[5] All waste

must be disposed of through your institution's environmental health and safety (EHS)

department or a licensed hazardous waste disposal contractor.[3]

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of a-Bag Cell Peptide (1-8).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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